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Compound of Interest

Compound Name: 5-bromo-7-ethyl-1H-indole

CAS No.: 467451-94-1

Cat. No.: B2690580

Get Quote

Executive Summary
7-Ethyl substituted bromoindoles represent a privileged scaffold in modern drug discovery,

characterized by a unique dual-pharmacophore architecture. This motif combines the electronic

modulation and halogen-bonding capability of a bromine substituent (typically at C5 or C6) with

the steric and lipophilic anchoring provided by an ethyl group at the C7 position.

While simple indoles are ubiquitous in nature, the specific 7-ethyl substitution pattern is

synthetic and strategic. It is primarily engineered to:

Fill Hydrophobic Pockets: The C7-ethyl group targets specific hydrophobic sub-domains in

GPCRs (e.g., RXFP3/4) and kinase active sites that are inaccessible to smaller C7-H or C7-

methyl analogs.

Enhance Metabolic Stability: Substitution at C7 blocks a common site of oxidative

metabolism, extending the half-life of the pharmacophore.

Modulate Receptor Selectivity: The combination of a lipophilic C7 tail and an electron-

withdrawing bromine creates a distinct electrostatic potential map, altering selectivity profiles
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against serotonergic (5-HT) and dopaminergic targets.

Chemical Space & Structural Logic
The Pharmacophore Architecture
The biological potency of this scaffold relies on the "Push-Pull-Anchor" mechanism:

The Anchor (C7-Ethyl): Provides a

LogP shift of approx +1.0 compared to unsubstituted indole, driving membrane permeability
and hydrophobic collapse within binding pockets.

The Modulator (Br at C5/C6): The bromine atom serves as a halogen bond donor (

-hole interaction) to backbone carbonyls in target proteins.

The Core (Indole): Acts as the

-stacking platform.

Synthesis Access (Bartoli Route)
Accessing the 7-ethyl-bromoindole core is non-trivial due to the steric crowding at C7. The

most robust method is the Bartoli Indole Synthesis, which tolerates the ortho-substitution

required for the 7-ethyl group.

Standard Protocol Overview:

Starting Material: 2-Ethyl-4-bromo-nitrobenzene (for 5-bromo-7-ethylindole).

Reagent: Vinylmagnesium bromide (3-4 equivalents).

Conditions: THF, -40°C to -78°C.

Mechanism: [3,3]-Sigmatropic rearrangement of the nitro-vinyl adduct.

Pharmacology & Mechanism of Action[1]
GPCR Agonism (RXFP3/4 Targets)
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Research into Relaxin Family Peptide Receptor 3 (RXFP3) agonists has highlighted the critical

role of C7-substitution.

Mechanism: The 7-ethyl group extends into a hydrophobic crevice within the transmembrane

bundle of the receptor.

Data Insight: In SAR studies of indole-based amidinohydrazones, C7-alkyl analogs

(methyl/ethyl) demonstrated up to 10-fold higher potency (EC50 < 100 nM) compared to C7-

H analogs. The 7-ethyl group provides the optimal steric volume to displace water from this

hydrophobic pocket without causing steric clash.

Antiplasmodial Activity (Bis-Indoles)
In the context of malaria therapeutics (Plasmodium falciparum), 7-ethyl substituted

bromoindoles function as core units in bisindolylcyclobutenediones.

Activity Profile: While 4- or 6-bromo substitutions often reduce activity, the 5-bromo-7-ethyl

substitution pattern maintains sub-micromolar IC50 values.[1]

Synergy: The 7-ethyl group enhances the lipophilicity required to cross the parasitic vacuole

membrane, while the bromine atom facilitates binding to the plasmodial target (likely PfATP4

or similar ion pumps).

CNS & Serotonergic Modulation
Simple 7-ethylindoles and 7-bromoindoles have been evaluated as discriminative stimuli in rat

models trained on 5-OMe-DMT.

Finding: Both 7-ethyl and 7-bromo substitutions produce "partial generalization."

Interpretation: This implies they act as partial agonists at 5-HT2A/2C receptors. The 7-ethyl

group likely restricts the conformational toggle of the receptor, preventing full activation

(hallucinogenesis) while maintaining binding affinity, a desirable trait for antipsychotic or

anxiolytic drug design.

Quantitative Data Summary
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The following table synthesizes biological activity data from key SAR studies involving 7-

substituted and bromo-substituted indole motifs.

Compound
Class

Substitution
Pattern

Target / Assay
Potency /
Outcome

Mechanism
Note

RXFP3 Agonist
7-Ethyl-indole

core
RXFP3 (GPCR) EC50: ~60 nM

Hydrophobic

pocket fill

Bis-indole 5-Bromo-7-ethyl
P. falciparum

(3D7)
IC50: < 0.5 µM

Membrane

permeation +

Target binding

Tryptamine

Analog

7-Ethyl-

tryptamine
5-HT2A (Rat) ED50: 1.5 mg/kg

Partial

Generalization

(CNS active)

Marine Analog 6-Bromo-7-ethyl* Biofilm Inhibition
MIC: 16-32

µg/mL

Disruption of

quorum sensing

*Predicted based on 6-bromoindole SAR and 7-ethyl lipophilicity trends.

Visualizations
SAR Logic & Pharmacophore Map
The following diagram illustrates the structure-activity relationship (SAR) rules governing this

scaffold.
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Caption: SAR map detailing the functional roles of the C7-ethyl and C5-bromo substituents in

biological systems.

Mechanism of Action: GPCR Binding
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Caption: Mechanistic model showing the dual-binding mode: C7-ethyl anchoring and C5-Br

halogen bonding.

Experimental Protocols
Protocol: Synthesis of 5-Bromo-7-ethylindole (Bartoli
Method)
This protocol validates the accessibility of the core scaffold.

Reagents: 4-Bromo-1-nitro-2-ethylbenzene (1.0 eq), Vinylmagnesium bromide (1.0M in THF,

3.5 eq), Dry THF.

Setup: Flame-dried 3-neck flask under Argon atmosphere.

Procedure:

Dissolve nitroarene in dry THF (0.2 M concentration) and cool to -40°C.

Add Vinylmagnesium bromide dropwise over 20 mins. The solution will turn deep

purple/brown.

Stir at -40°C for 1 hour, then warm to -20°C for 30 mins.

Quench: Pour reaction mixture into saturated aqueous NH₄Cl at 0°C.

Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄.

Purification: Flash column chromatography (Hexanes/EtOAc 95:5).

Validation: 1H NMR should show the diagnostic indole C2-H and C3-H signals, and the ethyl

triplet/quartet.

Protocol: In Vitro Antiplasmodial Assay (SYBR Green I)
Used to verify activity against malaria parasites as described in bis-indole studies.

Culture:P. falciparum strain 3D7 cultured in RPMI 1640 with 0.5% Albumax.
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Plating: Synchronized ring-stage parasites (1% parasitemia, 2% hematocrit) seeded in 96-

well plates.

Treatment: Add 7-ethyl-bromoindole derivatives (dissolved in DMSO) in serial dilutions (10

µM to 1 nM).

Incubation: 48 hours at 37°C in mixed gas atmosphere (90% N₂, 5% O₂, 5% CO₂).

Readout:

Add lysis buffer containing SYBR Green I dye.

Incubate 1 hour in dark.

Measure fluorescence (Ex 485 nm / Em 535 nm).

Analysis: Calculate IC50 using non-linear regression (GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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